![molecular formula C18H19N3O3 B6266556 methyl 6-{[2-(pyrrolidin-1-yl)phenyl]carbamoyl}pyridine-3-carboxylate CAS No. 1803601-24-2](/img/no-structure.png)
methyl 6-{[2-(pyrrolidin-1-yl)phenyl]carbamoyl}pyridine-3-carboxylate
Overview
Description
The compound “methyl 6-{[2-(pyrrolidin-1-yl)phenyl]carbamoyl}pyridine-3-carboxylate” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a pyrrolidine ring, which is a type of non-aromatic cyclic amine . The presence of these functional groups could suggest potential biological activity, but without specific studies, it’s hard to say for sure.
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, likely involves a pyridine ring and a pyrrolidine ring connected by a carbamoyl group, with a phenyl group also attached to the carbamoyl group . The methyl group is likely attached to the carboxylate group on the pyridine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the pyridine and pyrrolidine rings could impart basicity, while the carbamoyl and carboxylate groups could contribute to its polarity .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 6-{[2-(pyrrolidin-1-yl)phenyl]carbamoyl}pyridine-3-carboxylate' involves the reaction of 2-(pyrrolidin-1-yl)aniline with ethyl 6-chloronicotinate, followed by the conversion of the resulting intermediate to the final product through a series of reactions.", "Starting Materials": [ "2-(pyrrolidin-1-yl)aniline", "ethyl 6-chloronicotinate", "methyl chloroformate", "triethylamine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "methanol", "dichloromethane", "ethyl acetate" ], "Reaction": [ "Step 1: 2-(pyrrolidin-1-yl)aniline is reacted with ethyl 6-chloronicotinate in the presence of triethylamine and dichloromethane to form the intermediate 6-(2-(pyrrolidin-1-yl)phenylamino)nicotinic acid ethyl ester.", "Step 2: The intermediate is then treated with methyl chloroformate and triethylamine in dichloromethane to form the methyl ester of the intermediate.", "Step 3: The methyl ester is then treated with sodium hydroxide and methanol to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then treated with thionyl chloride and dichloromethane to form the corresponding acid chloride.", "Step 5: The acid chloride is then reacted with sodium bicarbonate and methanol to form the corresponding methyl ester.", "Step 6: The final product, methyl 6-{[2-(pyrrolidin-1-yl)phenyl]carbamoyl}pyridine-3-carboxylate, is obtained by treating the methyl ester with magnesium sulfate and ethyl acetate." ] } | |
| 1803601-24-2 | |
Molecular Formula |
C18H19N3O3 |
Molecular Weight |
325.4 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
